Cas no 61813-43-2 (Benzenamine,N-(2-chloroethyl)-4-[2-(2-chloro-4-nitrophenyl)diazenyl]-N-ethyl-)

• Product Name: Benzenamine,N-(2-chloroethyl)-4-[2-(2-chloro-4-nitrophenyl)diazenyl]-N-ethyl-
• CAS No: 61813-43-2
• MF: C₁₆H₁₆Cl₂N₄O₂
• MW: 367.2298412323
• CID: 512692
• Update Time: 2026-04-29

Benzenamine,N-(2-chloroethyl)-4-[2-(2-chloro-4-nitrophenyl)diazenyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2-chloroethyl)-4-[2-(2-chloro-4-nitrophenyl)diazenyl]-N-ethyl-
• N-(2-chloroethyl)-4-[(2-chloro-4-nitrophenyl)azo]-N-ethylaniline
• N-(2-chloroethyl)-4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylaniline
• Aniline, N-(2-chloroethyl)-N-ethyl-4-((2-chloro-4-nitrophenyl)azo)-
• Benzenamine, N-(2-chloroethyl)-4-((2-chloro-4-nitrophenyl)azo)-N-ethyl-
• Benzenamine, N-(2-chloroethyl)-4-(2-(2-chloro-4-nitrophenyl)diazenyl)-N-ethyl-
• N-(2-Chloroethyl)-4-((2-chloro-4-nitrophenyl)azo)-N-ethylaniline
• N-(2-chloroethyl)-4-[(E)-(2-chloro-4-nitrophenyl)diazenyl]-N-ethylaniline

Computed Properties

• Exact Mass: 366.06528
• Monoisotopic Mass: 366.065031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8

Experimental Properties

• Density: 1.32
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.3°C
• Refractive Index: 1.61
• PSA: 71.1